(4-Chloro-benzylamino)-acetic acid methyl ester

• IUPAC Name: methyl 2-[(4-chlorophenyl)methylamino]acetate
• InChI: InChI=1S/C10H12ClNO2/c1-14-10(13)7-12-6-8-2-4-9(11)5-3-8/h2-5,12H,6-7H2,1H3
• InChI Key: OTCQSXAXCGEMTF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNCC1=CC=C(C=C1)Cl
• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol

Description

Molecular Structure Analysis

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Physical And Chemical Properties Analysis

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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-benzylamine (1 eq.) in MeCN was added bromo-acetic acid methyl ester (1 eq.), K2CO3 (1.5 eq.) and KI (0.1 eq.). The reaction was stirred for 15 h at 20° C. The crude was concentrated under reduced pressure then partitioned between water and EtOAc. The organic layer was dried over MgSO4, filtered and concentrated under reduced pressure. The crude was purified by chromatography on silica gel (elution with heptane/EtOAc: 1/0 to 8/2) to afford (4-chloro-benzylamino)-acetic acid methyl ester.